(2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine

• IUPAC Name: (2R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C12H17NO2/c1-9(8-13)6-10-2-3-11-12(7-10)15-5-4-14-11/h2-3,7,9H,4-6,8,13H2,1H3/t9-/m1/s1
• InChI Key: WSBCAVYVKZLGPX-SECBINFHSA-N
• Canonical SMILES: CC(CC1=CC2=C(C=C1)OCCO2)CN
• Isomeric SMILES: C[C@H](CC1=CC2=C(C=C1)OCCO2)CN
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

(2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine is a chemical compound that belongs to the class of amphetamines. This compound has been extensively studied due to its potential use in scientific research.

Mechanism of Action

(2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine acts as a dopamine and norepinephrine reuptake inhibitor. It increases the levels of these neurotransmitters in the brain, which leads to increased alertness, focus, and motivation. This compound also acts as a serotonin releaser, which can lead to feelings of euphoria and pleasure.
Biochemical and Physiological Effects:
(2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine has several biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. This compound also decreases appetite and can lead to weight loss. In addition, (2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine can cause insomnia, anxiety, and agitation.

Advantages and Limitations for Lab Experiments

(2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine has several advantages for lab experiments. It is a potent dopamine and norepinephrine reuptake inhibitor, which makes it useful for studying the effects of these neurotransmitters on the brain. This compound also has a relatively long half-life, which allows for longer experiments. However, (2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine can be difficult to handle due to its high potency and potential for abuse.

Future Directions

There are several future directions for research on (2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine. One direction is to study the effects of this compound on different neurotransmitter systems in the brain. Another direction is to study the potential therapeutic uses of this compound for depression, anxiety, and addiction. Additionally, research could focus on developing safer and more effective analogs of (2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine.

Synthesis Methods

(2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine can be synthesized through several methods. One of the most common methods is through reductive amination of 3,4-methylenedioxyphenyl-2-propanone with methylamine. This method produces a high yield of pure product.

Scientific Research Applications

(2R)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine has been used in scientific research for several applications. It has been studied for its potential use in the treatment of depression, anxiety, and addiction. This compound has also been used in neuroscience research to study the effects of amphetamines on the brain.